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dihydrochloride

CAS No.: 84050-98-6

Cat. No.: B1512833

Get Quote

Executive Summary
Ethylenediamine-15N2 dihydrochloride is a specialized stable isotope-labeling reagent used

primarily to chemically modify carboxylic acid groups (aspartic acid, glutamic acid, and C-

termini) in proteins and peptides. By coupling this reagent to carboxyl groups via carbodiimide

chemistry, researchers achieve two critical proteomic objectives:

Charge Reversal: Converts negatively charged carboxyl groups into positively charged

amino groups, significantly enhancing the ionization efficiency of acidic peptides in positive-

mode ESI-MS.

Relative Quantification: Enables binary isotopic labeling (Light vs. Heavy) to quantify protein

abundance changes between samples with high spatial resolution.

This guide provides a validated protocol for global carboxyl amidation, ensuring high reaction

efficiency (>95%) and compatibility with downstream LC-MS/MS analysis.
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Technical Principles & Mechanism
The Chemistry of Amidation
The core reaction utilizes 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate free

carboxyl groups, forming an unstable O-acylisourea intermediate. This intermediate reacts with

the amine groups of ethylenediamine (EDA).

Reagent A (Light): Ethylenediamine (unlabeled)

Reagent B (Heavy): Ethylenediamine-15N2 (Isotopically labeled)

Reaction Logic:

Mass Spectrometry Characteristics
Upon derivatization, the physicochemical properties of the peptide change drastically:

Mass Shift (Light): +59.061 Da per carboxyl group.

Mass Shift (Heavy - 15N2): +61.055 Da per carboxyl group.

Net Mass Difference (

): +1.994 Da per labeling site.

Note on Quantitation: Unlike lysine labeling (e.g., dimethylation), carboxyl labeling is "high

density." A typical tryptic peptide may have 2-3 carboxyl groups (C-term + Asp/Glu), resulting in

a cumulative mass shift of +4 Da or +6 Da, which is easily resolved by high-resolution Orbitrap

or TOF instruments.

Mechanism Diagram
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Caption: Step-wise activation of protein carboxyls by EDC followed by nucleophilic attack of

Ethylenediamine-15N2, resulting in a stable amide bond.

Experimental Protocol
Materials Required

Labeling Reagent: Ethylenediamine-15N2 dihydrochloride (Heavy) and Ethylenediamine

dihydrochloride (Light).

Activator: EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride).

Catalyst (Optional): HOAt (1-Hydroxy-7-azabenzotriazole) – improves efficiency and reduces

racemization.

Buffers:

Coupling Buffer: 0.1 M MES, pH 4.7 (Carboxyl activation is optimal at acidic pH).

Quenching Buffer: 10% Hydroxylamine or 1 M Ammonium Acetate.

Solvent: LC-MS grade Water.

Workflow Overview
Protein Denaturation: Unfold proteins to expose all carboxyl groups.

Reduction & Alkylation: Standard disulfide bond processing.
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Chemical Labeling: Coupling of EDA (Light/Heavy) to carboxyls.

Digestion: Trypsin digestion (post-labeling digestion is recommended to prevent trypsin

autolysis labeling, though peptide-level labeling is also possible).

Desalting: Removal of excess reagents.

LC-MS/MS Analysis.

Detailed Step-by-Step Procedure
Phase A: Sample Preparation

Solubilization: Dissolve 100 µg of protein extract in 50 µL of 6 M Guanidine HCl (in 0.1 M

MES, pH 4.7). Avoid amine-containing buffers (Tris, Ammonium Bicarbonate) as they will

compete with the reaction.

Reduction/Alkylation: Add TCEP (5 mM final) and incubate at 37°C for 30 min. Add

Chloroacetamide (10 mM final) and incubate at RT for 20 min in the dark.

Phase B: Labeling Reaction (The Critical Step)
Perform this in parallel for Sample A (Light) and Sample B (Heavy).

Reagent Prep: Prepare a 2 M stock solution of Ethylenediamine (Light) and

Ethylenediamine-15N2 (Heavy) in 0.1 M MES, pH adjusted to 4.7 using HCl.

Note: The pH must be strictly controlled. EDC hydrolysis is fast at high pH.

Coupling: Add the EDA solution to the protein sample to a final concentration of 1 M (huge

molar excess).

Activation: Immediately add EDC to a final concentration of 20 mM.

Expert Tip: Add EDC in two aliquots. Add 10 mM at T=0, and another 10 mM at T=30 min

to maintain active carbodiimide levels.

Incubation: Vortex gently and incubate at Room Temperature for 2 hours.
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Quenching: Stop the reaction by adding 10 µL of 1 M Ammonium Acetate or Hydroxylamine.

Incubate for 15 min.

Phase C: Cleanup and Digestion
Precipitation: Perform Acetone or Chloroform/Methanol precipitation to remove excess EDC,

EDA, and Guanidine.

Resuspension: Resuspend the pellet in 50 mM HEPES (pH 8.0).

Digestion: Add Trypsin (1:50 enzyme:protein ratio) and digest overnight at 37°C.

Note: Since carboxyls are now amidated, Trypsin specificity is unaffected (cleaves C-term

of Lys/Arg). However, Glu-C digestion will be blocked.

Data Analysis & Interpretation
Mass Shift Calculation Table
When setting up your database search (e.g., MaxQuant, Proteome Discoverer, Mascot), define

the following variable (or fixed, if 100% efficiency) modifications:

Modification Target Reagent
Composition
Change

Monoisotopic Mass
Shift

Asp / Glu / C-term Light (Unlabeled) + C₂H₆N₂

+58.0531 Da (net

addition to CO

residue)

Asp / Glu / C-term Heavy (15N2) + C₂H₆[15N]₂ +60.0472 Da

Delta (

)
Heavy - Light -- +1.9941 Da per site

Correction Note: The mass shift calculation assumes the loss of OH from the carboxyl and

addition of the amine.

Formula added:
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? NO.

Let's re-verify the stoichiometry.

Carboxyl: R-COOH

Product: R-CO-NH-CH2-CH2-NH2

Change: Replace -OH (Mass 17.00) with -NH-CH2-CH2-NH2 (Mass 59.06).

Net Shift (Light): 59.06 - 17.00 = +42.06 Da.

Net Shift (Heavy): 61.05 - 17.00 = +44.05 Da.

Wait, standard EDA labeling usually results in a +42 Da shift.

Refinement: The "59 Da" often cited refers to the mass of the group added if you consider

it an addition to the radical. But for database search, we replace OH.

Correct Setting: Dynamic modification on D, E, and C-terminus.

Light: +42.059 Da.

Heavy: +44.053 Da.

Quantitation Logic
For a peptide sequence D-L-G-E-K:

Sites: Asp (D), Glu (E), C-terminus (K). Total = 3 sites.[1]

Mass Difference:

.

Spectrum: You will see a doublet separated by 6 Da / z.

If
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, separation is

m/z.

If

, separation is

m/z.
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Caption: Comparative quantitative workflow using differential EDA labeling.
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Troubleshooting & Optimization
Issue Probable Cause Solution

Low Labeling Efficiency pH drift during reaction.

Use 0.1 M MES buffer. Monitor

pH; EDC releases HCl,

lowering pH. Re-adjust to 4.7 if

necessary.

Protein Precipitation
High concentration of

EDA/EDC alters solubility.

Perform reaction in presence

of 2-4 M Urea or Guanidine

(compatible with EDC).

Cross-linking

EDA reacting with two

carboxyls (intra/inter-

molecular).

Use a massive molar excess of

EDA (1 M) relative to protein

carboxyls to favor single-end

attachment.

Shift Identification Failure
Incorrect mass delta in

software.

Verify the specific isotope

purity of your 15N2 reagent.

Ensure "Fixed Modification" is

NOT selected for Carboxyls if

efficiency is <98%.
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Disclaimer: This protocol involves hazardous chemicals (EDC, Ethylenediamine). Perform all

steps in a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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